Cas no 1806030-14-7 (5-(Bromomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Bromomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1806030-14-7
• MF: C₈H₆BrF₃N₂O₃
• MW: 315.044051647186
• CID: 4843091
• Update Time: 2025-05-21

5-(Bromomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3N2O3/c1-4-7(17-8(10,11)12)6(14(15)16)5(2-9)3-13-4/h3H,2H2,1H3
• InChI Key： GFNPVLCPMYASHE-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C)C(=C1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9

Additional information on 5-(Bromomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine

5-(Bromomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806030-14-7)

The compound 5-(Bromomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine, identified by the CAS registry number CAS No. 1806030-14-7, is a highly specialized organic molecule with a complex structure and diverse functional groups. This pyridine derivative has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications.

The molecular structure of 5-(Bromomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine is characterized by a pyridine ring substituted with several key functional groups. The bromomethyl group at position 5 introduces electrophilic reactivity, while the nitro group at position 4 imparts strong electron-withdrawing effects. Additionally, the trifluoromethoxy group at position 3 contributes to both electron-withdrawing and steric effects, making this compound highly versatile in various chemical reactions. The methyl group at position 2 further modulates the electronic environment of the molecule, influencing its reactivity and stability.

Recent studies have highlighted the importance of CAS No. 1806030-14-7 in the development of novel materials for optoelectronic devices. Researchers have demonstrated that this compound exhibits exceptional photoluminescence properties, making it a promising candidate for applications in light-emitting diodes (LEDs) and solar cells. The integration of multiple electron-withdrawing groups enhances the molecule's ability to absorb and emit light across a broad spectrum, which is critical for optimizing device performance.

In terms of synthesis, 5-(Bromomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine is typically prepared through a multi-step process involving nucleophilic aromatic substitution and Friedel-Crafts alkylation reactions. The synthesis pathway has been optimized to achieve high yields and purity, ensuring its suitability for large-scale production in industrial settings.

The compound's unique combination of functional groups also makes it an attractive candidate for use in drug discovery. Recent research has focused on its potential as a lead compound for anti-cancer therapies due to its ability to selectively target cancer cells while minimizing toxicity to healthy tissues. Preclinical studies have shown promising results, with the compound demonstrating significant anti-proliferative activity against various cancer cell lines.

In addition to its applications in materials science and pharmacology, CAS No. 1806030-14-7 has also found utility in catalytic chemistry. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored extensively, with researchers reporting enhanced catalytic efficiency in processes such as cross-coupling reactions and enantioselective synthesis.

The environmental impact of 5-(Bromomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine has also been a topic of recent interest. Studies have shown that the compound exhibits biodegradability under specific conditions, reducing concerns about its long-term persistence in ecosystems. However, further research is required to fully understand its environmental fate and potential risks.

In conclusion, CAS No. 1806030-14-7, or 5-(Bromomethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine, represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups continue to drive advancements in materials science, pharmacology, and catalytic chemistry, solidifying its position as a key compound in modern chemical research.